(1-{[{[2-(2-fluoro-5-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}(methyl)amino]methyl}cyclobutyl)methanol

• IUPAC Name: [1-[[[2-(2-fluoro-5-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl-methylamino]methyl]cyclobutyl]methanol
• InChI: InChI=1S/C19H25FN2O3/c1-13-17(10-22(2)11-19(12-23)7-4-8-19)21-18(25-13)15-9-14(24-3)5-6-16(15)20/h5-6,9,23H,4,7-8,10-12H2,1-3H3
• InChI Key: WBOHDEWLYZKOLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C=CC(=C2)OC)F)CN(C)CC3(CCC3)CO
• Molecular Formula: C19H25FN2O3
• Molecular Weight: 348.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a cyclobutyl group, a methoxy group, a fluoro group, and an oxazole ring, among others. These functional groups could potentially give the compound various interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the methoxy group could potentially be introduced via a Williamson ether synthesis, and the oxazole ring could be formed via a cyclodehydration reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a ring structure. The exact structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be quite high due to the presence of several reactive functional groups. For example, the oxazole ring is aromatic and therefore relatively stable, but it can participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of a polar methoxy group and a nonpolar cyclobutyl group could give the compound both polar and nonpolar characteristics.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, it would depend on the specific biological target. If it’s a reactant in a chemical reaction, it would depend on the other reactants and the reaction conditions.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could involve synthesizing the compound, studying its properties, and exploring its potential applications.